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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential applications of 2-
butylcyclohexanone as a versatile starting material in the synthesis of various agrochemicals.

While direct synthesis of commercial agrochemicals from 2-butylcyclohexanone is not widely

documented, its structural motif is present in and analogous to compounds with known

herbicidal, insecticidal, and fungicidal properties. This document outlines synthetic strategies to

access these classes of compounds from 2-butylcyclohexanone and its derivatives.

Application in Herbicide Synthesis: 2-Acyl-
cyclohexane-1,3-dione Analogs
Cyclohexane-1,3-dione derivatives are a known class of herbicides that act by inhibiting the

enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD). The 2-acyl-cyclohexane-1,3-dione

scaffold is a key pharmacophore for this activity. 2-Butylcyclohexanone can be considered a

precursor to 4-butyl-cyclohexane-1,3-dione, which can then be acylated to produce potential

HPPD-inhibiting herbicides.

Proposed Synthetic Pathway:

A plausible synthetic route involves the α-functionalization of 2-butylcyclohexanone to

introduce a second carbonyl group, followed by acylation.
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2-Butylcyclohexanone

2-Butyl-2-hydroxy-
cyclohexanone

 α-Hydroxylation
(e.g., m-CPBA)

2-Butyl-cyclohexane-
1,2-dione

 Oxidation
(e.g., PCC, Swern)

4-Butyl-cyclohexane-
1,3-dione

 Rearrangement
(e.g., Acid catalyzed)

2-Acyl-4-butyl-
cyclohexane-1,3-dione
(Herbicidal Candidate)

 Acylation
(Acyl chloride, Lewis acid)

 

2-Butylcyclohexanone

Intermediate (e.g., Imine/Enamine)

Condensation

Spiro-heterocycle
(Insecticidal Candidate)

Cyclization

Binucleophilic Reagent
(e.g., Hydrazine derivative,

Amino acid)
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Substituted Cyclohexanone
(e.g., 2-Butylcyclohexanone)

β-Hydroxy Ester

 Reformatsky Reaction
(Zn, Ethyl bromoacetate)

α,β-Unsaturated Ester

 Dehydration

Allylic Alcohol

 Reduction
(e.g., DIBAL-H)

Orthoester

 Johnson-Claisen
Rearrangement

Spiro-bromolactone
(Bioactive Candidate)

 Bromolactonization
(NBS, H₂O)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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